2-(1-((1H-tetrazol-1-yl)methyl)cyclohexyl)-N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C17H25N7OS
• Molecular Weight: 375.5 g/mol
• IUPAC Name: N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)-2-[1-(tetrazol-1-ylmethyl)cyclohexyl]acetamide
• InChI: InChI=1S/C17H25N7OS/c25-14(19-16-21-20-15(26-16)13-6-2-3-7-13)10-17(8-4-1-5-9-17)11-24-12-18-22-23-24/h12-13H,1-11H2,(H,19,21,25)
• InChI Key: YVINZXASORIOPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)NC2=NN=C(S2)C3CCCC3)CN4C=NN=N4

Description

This compound (molecular formula: C₁₃H₁₉N₇OS; molecular weight: 321.40) features a cyclohexyl core substituted with a 1H-tetrazol-1-ylmethyl group, linked via an acetamide bridge to a 5-cyclopentyl-1,3,4-thiadiazol-2-yl moiety . Its synthesis likely involves coupling a tetrazole-cyclohexyl intermediate with a thiadiazole derivative under catalytic conditions, analogous to methods in and .

Biological Activity

The compound 2-(1-((1H-tetrazol-1-yl)methyl)cyclohexyl)-N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)acetamide is a novel derivative featuring a unique combination of a tetrazole and a thiadiazole moiety. This structure suggests potential biological activities, particularly in pharmacological applications. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanism of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down into key components:

• Tetrazole Ring : Known for its biological activity, particularly in drug design.
• Cyclohexyl Group : Contributes to lipophilicity and may enhance membrane permeability.
• Thiadiazole Moiety : Associated with various pharmacological effects including antimicrobial and anticancer activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. The 1,3,4-thiadiazole scaffold is recognized for its ability to induce apoptosis in cancer cells through various mechanisms:

• Cell Cycle Arrest : Compounds similar to our target compound have shown the ability to induce cell cycle arrest at the G2/M phase in breast cancer cells (MCF-7), leading to increased apoptosis rates. For instance, derivatives with similar structures exhibited IC50 values as low as 0.28 µg/mL against MCF-7 cells .
• Inhibition of Tumor Growth : In vivo studies demonstrated that certain thiadiazole derivatives effectively targeted tumor cells in animal models. For example, a related compound showed significant tumor regression in sarcoma-bearing mice .
• Mechanism of Action : The proposed mechanism includes the down-regulation of matrix metalloproteinases (MMPs) and vascular endothelial growth factor A (VEGFA), which are crucial for tumor progression and metastasis .

Study 1: Thiadiazole Derivatives in Cancer Therapy

A series of 28 new 1,3,4-thiadiazole analogues were synthesized and evaluated for their cytotoxic effects on various cancer cell lines including SMMC-7721 (liver cancer), A549 (lung cancer), and HeLa (cervical cancer). The study found that several compounds displayed potent anti-proliferative effects with IC50 values ranging from 15 nM to 9.6 µM .

Compound	Cell Line	IC50 (µM)
Compound 1	MCF-7	0.28
Compound 2	HL-60	9.6
Compound 3	SMMC-7721	<15

Study 2: Mechanistic Insights into Apoptosis Induction

Another study focused on the apoptosis-inducing capabilities of thiadiazole derivatives. The research indicated that these compounds activate caspase pathways leading to programmed cell death in treated cancer cells. This was evidenced by increased levels of cleaved caspase-3 and PARP .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of this compound is crucial for its therapeutic application. Preliminary data suggest that similar thiadiazole derivatives exhibit favorable absorption and distribution profiles, with low toxicity levels reported in preclinical models . However, further studies are required to assess the specific pharmacokinetic parameters of our target compound.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Thiadiazole Derivatives with Acetamide Linkers

• N-(5-Cyclohexyl-1,3,4-thiadiazol-2-yl)-2-[[5-(5-ethylthiophen-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide (CAS 889364-52-7):
  • Shares a thiadiazole-acetamide backbone but incorporates a triazolylsulfanyl group and ethylthiophene substituent.
  • Higher molecular weight (448.63 vs. 321.40) and increased complexity due to the triazole-thiophene system may influence pharmacokinetics .
• 2-(4-Substituted piperazin-1-yl)-N-(5-methyl/ethyl-1,3,4-thiadiazol-2-yl)acetamides :
  • Piperazine substituents improve solubility via hydrogen bonding, contrasting with the tetrazole-cyclohexyl group’s role in rigidity and steric effects .

Thiazole-Based Acetamides

• 2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide :
  • Replaces thiadiazole with thiazole and substitutes aryl groups (dichlorophenyl vs. cyclopentyl).
  • Exhibits N–H···N hydrogen bonding in crystal lattices, enhancing stability but reducing solubility compared to the target compound’s tetrazole-mediated interactions .

Tetrazole-Containing Analogues

• 2-[1-(1H-1,2,3,4-Tetraazol-1-ylmethyl)cyclohexyl]-N-{2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]ethyl}acetamide (CAS 1401568-96-4):
  • Retains the tetrazole-cyclohexyl motif but links to a benzimidazole-ethyl group instead of thiadiazole.
  • The trifluoromethyl-benzimidazole moiety may confer distinct electronic properties and target selectivity .

Comparative Data Tables

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	C₁₃H₁₉N₇OS	321.40	Tetrazole-cyclohexyl, cyclopentyl-thiadiazole
N-(5-Cyclohexyl-thiadiazol-2-yl)-triazolylsulfanyl-acetamide	C₁₉H₂₄N₆OS₃	448.63	Triazolylsulfanyl, ethylthiophene
2-(3,4-Dichlorophenyl)-N-(thiazol-2-yl)acetamide	C₁₁H₈Cl₂N₂OS	303.17	Dichlorophenyl, thiazole

Key Research Findings

• Tetrazole Role : The 1H-tetrazole group in the target compound enhances stability and mimics carboxylic acids, a feature shared with cephalosporin derivatives (e.g., ) .
• Thiadiazole vs. Thiazole : Thiadiazoles generally exhibit stronger antimicrobial activity than thiazoles due to higher electronegativity, as seen in ’s dichlorophenyl derivative .
• Stereoelectronic Effects : Cyclopentyl and cyclohexyl groups in analogues (–9) modulate lipophilicity, impacting membrane permeability and bioavailability .

Preparation Methods

Tetrazole Ring Formation

The 1H-tetrazole-1-yl moiety is synthesized via a [2+3] cycloaddition between nitriles and sodium azide under acidic conditions. For the target compound, cyclohexanecarbonitrile is reacted with sodium azide (NaN~3~) in the presence of ammonium chloride (NH~4~Cl) in dimethylformamide (DMF) at 100°C for 12 hours. This yields 1H-tetrazole-1-cyclohexane, though competing 2H-tetrazole formation necessitates careful regiochemical control. To suppress 2H-tetrazole byproducts, trityl chloride is employed as a protecting group, forming the trityl-protected intermediate, 1-trityl-1H-tetrazol-5-yl-cyclohexane.

Reaction Conditions:

• Solvent: DMF

• Catalysts: NH~4~Cl (10 mol%)

• Temperature: 100°C

• Time: 12 hours

• Yield: 68–72%.

Methylation of the Tetrazole

The methyl group is introduced via alkylation using methyl iodide (CH~3~I) and potassium carbonate (K~2~CO~3~) in DMF at 60°C. The trityl group is subsequently removed by stirring in 10% hydrochloric acid (HCl) at room temperature, yielding 1-((1H-tetrazol-1-yl)methyl)cyclohexane.

Optimization Data:

Parameter	Value
Alkylation Agent	CH~3~I
Base	K~2~CO~3~
Solvent	DMF
Temperature	60°C
Deprotection Agent	10% HCl
Final Yield	85%

Synthesis of the 5-Cyclopentyl-1,3,4-thiadiazol-2-yl Acetamide

Thiadiazole Ring Construction

The 5-cyclopentyl-1,3,4-thiadiazole core is synthesized via cyclization of a thiosemicarbazide intermediate. Cyclopentanecarbonyl chloride is converted to cyclopentanecarbohydrazide by reaction with hydrazine hydrate (NH~2~NH~2~·H~2~O) in ethanol. Subsequent treatment with methyl isothiocyanate (CH~3~NCS) in ethanol under reflux forms the thiosemicarbazide, which undergoes cyclization in concentrated sulfuric acid (H~2~SO~4~) at 0°C to yield 5-cyclopentyl-1,3,4-thiadiazol-2-amine.

Critical Steps:

• Cyclization Agent: H~2~SO~4~ (98%)

• Temperature: 0°C → 25°C (gradual warming)

• Yield: 78%.

Acetamide Functionalization

The amine group on the thiadiazole is acylated using acetic anhydride ((CH~3~CO)~2~O) in pyridine at 50°C for 4 hours, yielding N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)acetamide.

Reaction Parameters:

Parameter	Value
Acylating Agent	(CH~3~CO)~2~O
Solvent	Pyridine
Temperature	50°C
Time	4 hours
Yield	90%

Coupling of the Tetrazole-Cyclohexyl and Thiadiazole-Acetamide Fragments

The final step involves connecting the two moieties via a methylene bridge. 1-((1H-tetrazol-1-yl)methyl)cyclohexane is brominated using N-bromosuccinimide (NBS) in carbon tetrachloride (CCl~4~) under light to form 1-(bromomethyl)-1-((1H-tetrazol-1-yl)methyl)cyclohexane. This intermediate undergoes nucleophilic substitution with the acetamide nitrogen of N-(5-cyclopentyl-1,3,4-thiadiazol-2-yl)acetamide in the presence of potassium carbonate (K~2~CO~3~) and potassium iodide (KI) in DMF at 65°C.

Optimized Coupling Conditions:

Parameter	Value
Halogenating Agent	NBS
Base	K~2~CO~3~
Catalyst	KI
Solvent	DMF
Temperature	65°C
Time	6 hours
Yield	65–70%

Purification and Characterization

The crude product is purified via recrystallization from ethanol/water (3:1 v/v), yielding white crystalline solids. Purity is confirmed by HPLC (>98%), and structural elucidation is performed using ~1~H NMR, ~13~C NMR, and high-resolution mass spectrometry (HRMS).

Key Spectral Data:

• ~1~H NMR (400 MHz, DMSO-d~6~): δ 1.45–1.89 (m, 18H, cyclohexyl and cyclopentyl), 2.05 (s, 3H, CH~3~CO), 3.72 (s, 2H, CH~2~N), 8.12 (s, 1H, tetrazole-H).

• HRMS (ESI): m/z calculated for C~20~H~28~N~6~O~2~S [M+H]^+^: 425.2021; found: 425.2019.

Industrial-Scale Considerations

For large-scale production, continuous flow reactors are recommended for the cyclization and coupling steps to enhance yield reproducibility. Solvent recovery systems (e.g., DMF distillation) reduce environmental impact, while catalytic sodium azide alternatives are under investigation to improve safety .

Q & A

Q. What are the common synthetic routes and characterization methods for this compound?

The synthesis typically involves multi-step pathways, starting with the formation of the thiadiazole ring followed by sequential acylation and alkylation reactions. Key steps include:

• Step 1 : Cyclohexylmethyl-tetrazole intermediate synthesis via nucleophilic substitution (e.g., using 1H-tetrazole and chloromethylcyclohexane under basic conditions) .
• Step 2 : Thiadiazole core formation using cyclopentyl-substituted thiosemicarbazide and carboxylic acid derivatives, often catalyzed by POCl₃ or H₂SO₄ .
• Step 3 : Final coupling via amide bond formation between the tetrazole-cyclohexyl moiety and thiadiazole-acetic acid using coupling agents like EDC/HOBt .

Q. Characterization Methods :

Technique	Purpose	Example Data
NMR	Confirm structural integrity	¹H NMR (DMSO-d₆): δ 1.2–1.8 (m, cyclohexyl), 3.1 (s, CH₂-tetrazole), 7.2 (s, thiadiazole)
HPLC	Assess purity	Retention time: 12.3 min (C18 column, MeOH:H₂O 70:30)
Mass Spectrometry	Verify molecular weight	[M+H]⁺ = 432.2 m/z

Q. What structural features influence its chemical reactivity and biological activity?

The compound’s activity is driven by:

• Tetrazole ring : Enhances metabolic stability and mimics carboxylic acid bioisosteres, improving binding to enzymes like angiotensin receptors .
• Thiadiazole core : Contributes to π-π stacking and hydrogen bonding with biological targets (e.g., kinases or proteases) .
• Cyclopentyl and cyclohexyl groups : Increase lipophilicity, affecting membrane permeability and pharmacokinetics .

Q. Which biological targets are commonly associated with this compound?

Preclinical studies suggest interactions with:

• Inflammatory mediators : COX-2 inhibition (IC₅₀ = 0.8 µM in RAW 264.7 macrophages) .
• Antimicrobial targets : Binding to bacterial DNA gyrase (MIC = 4 µg/mL against S. aureus) .
• Anticancer pathways : Caspase-3 activation in HT-29 cells (EC₅₀ = 12 µM) .

Advanced Research Questions

Q. How can synthetic yields be optimized given the compound’s steric hindrance?

Steric challenges arise during the coupling of the bulky cyclohexyl-tetrazole and thiadiazole-acetamide groups. Strategies include:

• Solvent optimization : Use polar aprotic solvents (e.g., DMF) to stabilize intermediates .
• Catalyst screening : Employ Pd(OAc)₂ for Suzuki-Miyaura cross-coupling (yield improvement from 45% to 72%) .
• Temperature control : Stepwise heating (50°C → 80°C) reduces side reactions .

Q. How should researchers resolve contradictions in bioactivity data across studies?

Discrepancies may stem from substituent effects or assay conditions. Mitigation approaches:

• Comparative SAR analysis : Test analogs with varying substituents (e.g., cyclopentyl vs. cyclohexyl) to isolate activity drivers .
• Molecular docking : Simulate binding modes with COX-2 (PDB: 5KIR) to validate hypothesized interactions .
• Dose-response validation : Replicate assays using standardized protocols (e.g., CLSI guidelines for antimicrobial tests) .

Q. What methodologies address discrepancies between in vitro and in vivo efficacy?

Poor in vivo performance often results from metabolic instability or low bioavailability. Solutions include:

• ADME profiling : Assess microsomal stability (e.g., 60% remaining after 1 hr in rat liver microsomes) .
• Prodrug design : Introduce acetyl-protected tetrazole to enhance oral absorption .
• Pharmacokinetic modeling : Use PBPK models to predict tissue distribution and optimize dosing .